Cas no 123837-09-2 (2-Bromo-5-methylfuran)
2-Bromo-5-methylfuran is a halogenated furan derivative with the molecular formula C₅H₅BrO. This compound is characterized by the presence of a bromine atom at the 2-position and a methyl group at the 5-position of the furan ring, making it a versatile intermediate in organic synthesis. Its reactive bromine moiety allows for efficient functionalization via cross-coupling reactions, while the methyl group enhances stability and influences regioselectivity. Commonly employed in pharmaceutical and agrochemical research, 2-Bromo-5-methylfuran serves as a key building block for constructing heterocyclic frameworks. Its well-defined structure and reactivity profile make it valuable for applications in medicinal chemistry and material science.
2-Bromo-5-methylfuran structure
Product name:2-Bromo-5-methylfuran
2-Bromo-5-methylfuran Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-methylfuran
- (5-methylfuran-2-yl)lithium
- 2-Bromo-5-methyl-furan
- Furan,2-bromo-5-methyl
- Furan, 2-bromo-5-methyl- (9CI)
- furan, 2-bromo-5-methyl-
- AKOS015911808
- SCHEMBL253762
- MS-20401
- ZB0416
- FT-0697462
- C71939
- A890646
- MFCD11870159
- AB64979
- 123837-09-2
- AM806617
- InChI=1/C5H5BrO/c1-4-2-3-5(6)7-4/h2-3H,1H
- VWGRESZTMULPDE-UHFFFAOYSA-N
- DTXSID30348563
- BBL102224
- STL556023
- DB-062186
-
- MDL： MFCD11870159
- Inchi： 1S/C5H5BrO/c1-4-2-3-5(6)7-4/h2-3H,1H3
- InChI Key： VWGRESZTMULPDE-UHFFFAOYSA-N
- SMILES： CC1=CC=C(Br)O1
Computed Properties
- Exact Mass: 159.95200
- Monoisotopic Mass: 159.952
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 65.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 13.1A^2
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Density: 1.537
- Boiling Point: 133 ºC
- Flash Point: 34 ºC
- Refractive Index: 1.505
- PSA: 13.14000
- LogP: 2.35050
2-Bromo-5-methylfuran Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C(BD223607)
2-Bromo-5-methylfuran Customs Data
- HS CODE：2932190090
- Customs Data：
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
2-Bromo-5-methylfuran Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TJ113-50mg |
2-Bromo-5-methylfuran |
123837-09-2 | 95+% | 50mg |
194.0CNY | 2021-07-12 | |
| TRC | B686045-2500mg |
2-Bromo-5-methylfuran |
123837-09-2 | 2500mg |
$ 1303.00 | 2023-04-18 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD223607-1g |
2-Bromo-5-methylfuran |
123837-09-2 | 95+% | 1g |
￥1061.00 | 2021-08-18 | |
| Alichem | A159000160-5g |
2-Bromo-5-methylfuran |
123837-09-2 | 98% | 5g |
$1043.84 | 2023-09-03 | |
| TRC | B686045-1g |
2-Bromo-5-methylfuran |
123837-09-2 | 1g |
$ 510.00 | 2022-06-06 | ||
| Chemenu | CM422832-250mg |
Furan, 2-bromo-5-methyl- |
123837-09-2 | 95%+ | 250mg |
$60 | 2023-03-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | TT506-10g |
2-Bromo-5-methylfuran |
123837-09-2 | 95+% | 10g |
13096CNY | 2021-05-08 | |
| eNovation Chemicals LLC | D583389-500mg |
2-Bromo-5-methylfuran |
123837-09-2 | 95% | 500mg |
$468 | 2024-05-24 | |
| A2B Chem LLC | AA27232-5g |
2-Bromo-5-methylfuran |
123837-09-2 | 95+% | 5g |
$2168.00 | 2024-04-20 | |
| Aaron | AR000LV0-100mg |
Furan, 2-bromo-5-methyl- |
123837-09-2 | 97% | 100mg |
$33.00 | 2023-12-16 |
2-Bromo-5-methylfuran Related Literature
-
Michael Schnürch,Markus Spina,Ather Farooq Khan,Marko D. Mihovilovic,Peter Stanetty Chem. Soc. Rev. 2007 36 1046
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Recommended suppliers
atkchemica
(CAS:123837-09-2)2-Bromo-5-methylfuran
Purity:95%+
Quantity:1g/5g/10g/100g
Price ($):Inquiry
Amadis Chemical Company Limited
(CAS:123837-09-2)2-Bromo-5-methylfuran
Purity:99%
Quantity:250mg
Price ($):214.0